4-{3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}pyridine

• IUPAC Name: 5-pyridin-4-yl-3-(4-pyrrol-1-ylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C17H12N4O/c1-2-12-21(11-1)15-5-3-13(4-6-15)16-19-17(22-20-16)14-7-9-18-10-8-14/h1-12H
• InChI Key: FUXGEJPAGBAKJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1)C2=CC=C(C=C2)C3=NOC(=N3)C4=CC=NC=C4
• Molecular Formula: C17H12N4O
• Molecular Weight: 288.30 g/mol

Description

4-{3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}pyridine is a heterocyclic compound that features a pyridine ring, a pyrrole ring, and an oxadiazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}pyridine typically involves the following steps:

Formation of the Pyrrole Ring: The pyrrole ring can be synthesized through the Paal-Knorr synthesis, where a 1,4-dicarbonyl compound reacts with ammonia or a primary amine.

Formation of the Oxadiazole Ring: The oxadiazole ring can be synthesized by cyclization of a hydrazide with a carboxylic acid or its derivatives under dehydrating conditions.

Coupling Reactions: The pyrrole and oxadiazole rings are then coupled with a pyridine derivative through a series of reactions involving palladium-catalyzed cross-coupling reactions such as Suzuki or Sonogashira coupling.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and minimize costs. This could include the use of continuous flow reactors, high-throughput screening of catalysts, and the development of greener, more sustainable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the pyrrole ring, leading to the formation of pyrrole-2,5-diones.

Reduction: Reduction reactions